Cas no 895042-86-1 (3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine)
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine is a pyrazole derivative with a methoxymethyl substituent at the 3-position and a phenyl group at the 4-position. This compound is of interest in medicinal and synthetic chemistry due to its versatile reactivity, serving as a key intermediate in the synthesis of heterocyclic compounds. The presence of both an amine and methoxymethyl group enhances its utility in further functionalization, enabling the development of pharmacologically active molecules. Its stable structure and well-defined reactivity profile make it suitable for applications in drug discovery and organic synthesis. The compound is typically handled under controlled conditions to ensure purity and consistency in research applications.
895042-86-1 structure
Product Name:3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
CAS No:895042-86-1
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD06135852
CID:1004992
PubChem ID:6456680
Update Time:2025-05-28
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine
- 3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine(SALTDATA: FREE)
- CHEMBRDG-BB 7959273
- HMS1597I22
- MFCD06135852
- AKOS000272867
- CCG-310750
- BB 0219144
- Z418978212
- 3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-ylamine, AldrichCPR
- DTXSID60424187
- 895042-86-1
- 5-Methoxymethyl-4-phenyl-2H-pyrazol-3-ylamine
- 5-(methoxymethyl)-4-phenyl-1H-pyrazol-3-amine
- EN300-41368
- SCHEMBL17731014
- VS-03372
- DB-139218
- STK392635
- BBL012527
-
- MDL： MFCD06135852
- Inchi： 1S/C11H13N3O/c1-15-7-9-10(11(12)14-13-9)8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H3,12,13,14)
- InChI Key： REIKKMUTPQYVNL-UHFFFAOYSA-N
- SMILES： O(C)CC1=C(C(N)=NN1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 203.105862047g/mol
- Monoisotopic Mass: 203.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.9Ų
Experimental Properties
- Density: 1.211
- Boiling Point: 420°C at 760 mmHg
- Flash Point: 207.8°C
- Refractive Index: 1.619
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060842-1g |
5-Methoxymethyl-4-phenyl-2H-pyrazol-3-ylamine |
895042-86-1 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 060842-5g |
5-Methoxymethyl-4-phenyl-2H-pyrazol-3-ylamine |
895042-86-1 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| abcr | AB220045-1 g |
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine; 95% |
895042-86-1 | 1g |
€95.50 | 2022-03-04 | ||
| Chemenu | CM282236-5g |
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95% | 5g |
$825 | 2023-02-01 | |
| Chemenu | CM282236-5g |
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95% | 5g |
$825 | 2021-08-18 | |
| Enamine | EN300-41368-0.05g |
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95.0% | 0.05g |
$20.0 | 2025-02-20 | |
| Enamine | EN300-41368-0.1g |
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95.0% | 0.1g |
$29.0 | 2025-02-20 | |
| Enamine | EN300-41368-0.25g |
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95.0% | 0.25g |
$42.0 | 2025-02-20 | |
| Enamine | EN300-41368-0.5g |
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95.0% | 0.5g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-41368-1.0g |
3-(methoxymethyl)-4-phenyl-1H-pyrazol-5-amine |
895042-86-1 | 95.0% | 1.0g |
$84.0 | 2025-02-20 |
3-(Methoxymethyl)-4-phenyl-1H-pyrazol-5-amine Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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